Cas no 657408-07-6 (dicyclohexyl-[2-(2,6-dimethoxyphenyl)phenyl]phosphane)

• Product Name: dicyclohexyl-[2-(2,6-dimethoxyphenyl)phenyl]phosphane
• CAS No: 657408-07-6
• MF: C₂₆H₃₅O₂P
• MW: 410.528668642044
• MDL: MFCD05861611
• CID: 68562
• PubChem ID: 11269872
• Update Time: 2025-10-15

dicyclohexyl-[2-(2,6-dimethoxyphenyl)phenyl]phosphane Chemical and Physical Properties

Names and Identifiers

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl
• 2-Dicyclohexylphosphino-2’,6’-dimethoxy-1,1’-biphenyl (S-Phos)
• S-Phos impregnated tablets, ChemDose(R), S-Phos tablets, 2-Dicyclohexylphosphino-2μ,6μ-dimethoxybiphenyl impregnated tablets
• S-Phos, ChemDose(R) tablets
• 2-dicyclohexylphosphino-2',6-dimethoxybiphenyl
• Dicyclohexyl(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine
• dicyclohexyl-[2-(2,6-dimethoxyphenyl)phenyl]phosphane
• S-Phos
• 2-Dicyclohexylphosphino-2′,6′-diMethoxybiphenyl
• S Phos
• (2,6-Dimethoxy-1,1'-biphenyl-2-yl)dicyclohexylphosphine
• 2-(Dicyclohexylphosphino)-2',6'-dimethoxy-1,1'-biphenyl
• Dicyclohexyl(2',6'-dimethoxybiphenyl-2-yl)phosphine
• Sphos / 2-Dicyclohexylphosphino-2',6'-dimethoxy-1,1'-biphenyl
• SPhos
• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl Sphos
• dicyclohexyl-(2',6'-dimethoxybiphenyl-2-yl)-phosphine
• dicyclohexyl(2',6'-dimethoxybiphenyl-2-yl)phosphane
• MB03614
• 2-(dicyclohexylphosphino)-2',6'-dimethoxybiphenyl
• 2-dicyclohexylphosphino-2'
• EN300-188854
• 2-Dicyclohexylphosphino-2 inverted exclamation mark ,6 inverted exclamation mark -dimethoxybiphenyl
• Q7392714
• SCHEMBL20304
• 2-dicyclohexylphosphino-2',6' dimethoxybiphenyl
• 2-dicyclohexylphosphino-2',6'-dimethoxy biphenyl
• dicyclohexyl(2',6'-dimethoxy biphenyl-2-yl)phosphine
• Phosphine, dicyclohexyl(2',6'-dimethoxy(1,1'-biphenyl)-2-yl)-
• VNFWTIYUKDMAOP-UHFFFAOYSA-N
• 2'-dicyclohexylphosphino-2,6-dimethoxybiphenyl
• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl;SPhos
• dicyclohexyl (2',6'-dimethoxybiphenyl-2-yl)phosphine
• J-509272
• [2-(2,6-DIMETHOXYPHENYL)PHENYL]DICYCLOHEXYLPHOSPHINE
• FT-0647540
• 2-(dicyclohexylphosphino)-2', 6'-dimethoxybiphenyl
• 2-Dicyclohexylphoshino-2',6'-dimethoxy-1,1'-biphenyl
• dicyclohexyl(2',6'-dimethoxy[1,1'-biphenyl]-2-yl)phosphine
• 2-dicyclohexylphosphino-2',6'-dimethyoxy-1,1'biphenyl
• DICYCLOHEXYL-(2',6'-DIMETHOXY-BIPHENYL-2-YL)-PHOSPHANE
• CS-0203400
• dicyclohexyl-(2',6'-dimethoxybiphenyl-2-yl)phosphane
• [2',6'-bis(methyloxy)-2-biphenylyl](dicyclohexyl)phosphane
• dicyclohexyl-(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine
• dicyclohexyl({2',6'-dimethoxy-[1,1'-biphenyl]-2-yl})phosphane
• D5036
• MFCD05861611
• 2-(Dicyclohexylphosphanyl)-2',6'-dimethoxybiphenyl
• dicyclohexyl (2',6'-dimethoxy-biphenyl-2-yl)phosphine
• dicyclohexyl-(2',6'-dimethoxybiphenyl-2-yl)-phosphane
• 2-dicyclohexylphophino-2',6'-dimethoxybiphenyl
• dicyclohexyl-(2',6'-dimethoxybiphen-2-yl)phosphane
• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, S Phos, SPhos
• SY005105
• 2-dicyclohexylphosphino-2',6'dimethoxybiphenyl
• 2-dicyclohexylphosphino-2',6'-dimethoxy-biphenyl
• Buchwald phosphine ligands, sphos phosphine ligand-
• AKOS015840832
• dicyclohexyl(2',6'dimethoxybiphenyl-2-yl)phosphine
• 2-dicyclohexylphosphino-2'6'dimethoxybiphenyl
• AM87125
• Sphos phosphine ligand [MI]
• dicyclohexyl(2',6'-dimethoxybiphenyl-2-yl) phosphine
• 2-dicylohexylphosphino-2',6'-dimethoxybiphenyl
• 2-(dicyclohexyl)phosphino-2',6'-dimethoxy-1,1'-biphenyl
• (1S)-Dicyclohexyl(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine
• dicyclohexyl-(6',2'-dimethoxybiphenyl-2-yl)phosphine
• 2-Dicyclohexylphosphino-2',6'-dimethoxy-1,1'-biphenyl
• CS-D1505
• Phosphine, dicyclohexyl(2',6'-dimethoxy[1,1'-biphenyl]-2-yl)-
• 1356823-31-8
• BCP26974
• 2',6'-dimethoxy-2-dicyclohexylphosphinobiphenyl
• XI1MQ32186
• BP-12264
• DTXSID90460730
• dicyclohexyl-[2-(2,6-dimethoxyphenyl)phenyl]phosphine
• dicyclohexyl (2',6'-dimethoxybiphenyl-2-yl) phosphine
• AC-4977
• 2'-dicyclohexylphosphino-2,6-dimethoxy-1,1'-biphenyl
• dicyclohexylphosphino-2',6'-dimethoxy-1,1'-biphenyl
• dicyclohexylphosphino-2',6'-dimethoxybiphenyl
• 2-dicyclo-hexylphosphino-2',6'-dimethoxybiphenyl
• C26H35O2P
• S-Phos, ChemDose(TM) tablets, Loading: 2mumol per tablet
• UNII-XI1MQ32186
• 2-dicyclohexylphosphino-2'6' dimethoxybiphenyl
• dicyclohexyl(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphane
• A15736
• 2,6-dimethoxy-2'(dicyclohexylphosphino)biphenyl
• GS-4427
• 657408-07-6
• 2,6-dimethoxy-2' (dicyclohexylphosphino)biphenyl
• Y-200002
• 2,6-dimethoxy-2'-(dicyclohexylphosphino)biphenyl
• SPhos, 97%
• dicyclohexylphosphino-2',6'-dimethoxy-1,1'biphenyl
• 2-Dicyclohexylphosphino-2'6'-dimethoxy-1,1'-biphenyl
• (2,6-Dimethoxy-1,1'-biphenyl-2-yl)dicyclohexylphosphine; 2-(Dicyclohexylphosphino)-2',6'-dimethoxy-1,1'-biphenyl; 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl; Dicyclohexyl(2',6'-dimethoxy-1,1'-biphenyl-2-yl)phosphine; Dicyclohexyl(2',6'-dimethoxybiphenyl-2-yl)phosphine;
• SPHOS PHOSPHINE LIGAND
• DB-028032
• BBL102235
• 2-Dicyclohexylphosphino-2a(2),6a(2)-dimethoxybiphenyl
• DB-240165
• STL556034
• DTXCID30411549

• MDL： MFCD05861611
• Inchi： 1S/C26H35O2P/c1-27-23-17-11-18-24(28-2)26(23)22-16-9-10-19-25(22)29(20-12-5-3-6-13-20)21-14-7-4-8-15-21/h9-11,16-21H,3-8,12-15H2,1-2H3
• InChI Key： VNFWTIYUKDMAOP-UHFFFAOYSA-N
• SMILES： P(C1=CC=CC=C1C1C(=CC=CC=1OC)OC)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 410.23700
• Monoisotopic Mass: 410.23746735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: White crystals
• Density: 1.9300
• Melting Point: 164-166 °C (lit.)
  165.5 °C
• Boiling Point: 513.3°C at 760 mmHg
• Flash Point: 513.3 °C at 760 mmHg
• PSA: 32.05000
• LogP: 7.14340
• Sensitiveness: Air Sensitive
• Solubility: Not determined

dicyclohexyl-[2-(2,6-dimethoxyphenyl)phenyl]phosphane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S24/25-S36-S37
• Hazardous Material Identification：
• Storage Condition：Store long-term at -20°C
• Risk Phrases：R40